Cas no 2639417-03-9 (tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate)

• Product Name: tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate
• CAS No: 2639417-03-9
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 5663450
• PubChem ID: 165896701
• Update Time: 2025-05-20

tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726053
• 2639417-03-9
• tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate

• Inchi： 1S/C14H17N3O4/c1-14(2,3)21-13(20)8-4-5-9(16-12(8)15)17-10(18)6-7-11(17)19/h4-7,18-19H,1-3H3,(H2,15,16)
• InChI Key： BFRVLFGSZKBLIW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=NC=1N)N1C(=CC=C1O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.12190603g/mol
• Monoisotopic Mass: 291.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate

tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate, identified by the CAS number 2639417-03-9, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with an amino group, a tert-butyl carboxylate group, and a 2,5-dihydroxy pyrrole moiety. The combination of these functional groups makes it a promising candidate for various applications in drug design and development.

Recent studies have highlighted the importance of tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate in the development of novel therapeutic agents. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as a versatile scaffold for attaching various substituents. The amino group at position 2 of the pyridine ring contributes to hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability. Meanwhile, the tert-butyl carboxylate group at position 3 provides steric bulk, which can influence the compound's pharmacokinetic properties and stability.

The presence of the 2,5-dihydroxy pyrrole moiety at position 6 introduces additional complexity to the molecule. Pyrrole rings are known for their aromaticity and ability to participate in π–π interactions, which can enhance the compound's binding affinity to target proteins. The dihydroxy groups on the pyrrole ring further increase the compound's hydrophilicity and may play a role in intermolecular hydrogen bonding. These features make tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate an attractive candidate for designing drugs targeting specific biological pathways.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques, such as Suzuki coupling and Stille coupling reactions, have been employed to construct the pyridine-pyrrole hybrid framework. These methods allow for precise control over the substitution pattern and stereochemistry of the molecule, ensuring high purity and reproducibility. The compound has also been subjected to extensive spectroscopic analysis, including NMR and mass spectrometry, to confirm its structure and purity.

In terms of biological activity, tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate has shown promising results in preliminary assays. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory therapies. Additionally, the compound has exhibited moderate activity against certain cancer cell lines, indicating its potential as an anticancer agent.

The development of this compound is part of a broader trend in medicinal chemistry toward designing multi-functional molecules with diverse pharmacological profiles. By integrating multiple functional groups into a single framework, researchers aim to create compounds that can target multiple disease pathways simultaneously. This approach not only enhances therapeutic efficacy but also reduces the likelihood of drug resistance.

In conclusion, tert-butyl 2-amino-6-(2,5-dihydroxy-1H-pyrrol-1-yl)pyridine-3-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a critical role in addressing unmet medical needs across various disease areas.